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Stock Solution Preparation & Storage

The table below summarizes the key stability data for BAY-678 stock solutions, consolidated from supplier

information.

| Solution Type | Solvent | Storage Temperature | Stability Period | Notes | | :--- | :--- | :--- | :--- | :--- | |

Stock Solution | DMSO | -20°C | 1 year | Hygroscopic DMSO can impact solubility; use newly opened

containers [1]. | | Stock Solution | DMSO | -80°C | 2 years | Recommended for long-term storage [1]. | |

Working Solution | In vivo solvents (e.g., 10% DMSO + 40% PEG300 + 45% Saline) | -20°C or -80°C | Not

recommended for long-term; prepare freshly and use on the same day [1]. |

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration achievable for a BAY-678 stock solution in DMSO? Supplier

data indicates that BAY-678 is soluble in DMSO at ≥ 100 mg/mL (approximately 249.78 mM). However,

DMSO is hygroscopic (absorbs moisture from the air), which can affect solubility over time. It is strongly

recommended to use newly opened DMSO for preparing stock solutions [1].

Q2: My experiment requires a solution in ethanol. What is the solubility of BAY-678 in this solvent?

BAY-678 is also soluble in ethanol, with a solubility of ≥ 4.76 mg/mL (approximately 11.89 mM) [1].
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Q3: I need to use BAY-678 for an in vivo study. How should I prepare and store the dosing solution?

For in vivo experiments, it is crucial to prepare the working solution freshly on the day of use. One common

method involves first making a concentrated stock in DMSO, then sequentially diluting with co-solvents like

PEG300 and a saline solution [1]. Long-term storage of these working solutions is not advised.

Troubleshooting Guide

Problem Possible Cause Suggested Solution

| Precipitation in stock solution | 1. Water absorption by DMSO. 2. Solution stored for longer than

recommended period. | 1. Always use anhydrous, newly opened DMSO aliquots. 2. Check storage duration

and temperature. Re-prepare solution if stability period is exceeded. | | Loss of biological activity | 1.

Repeated freeze-thaw cycles of the stock solution. 2. Improper storage conditions. | 1. Prepare small, single-

use aliquots to avoid repeated freezing and thawing [1]. 2. Store aliquots at -80°C for maximum stability and

avoid storing at room temperature for extended periods. | | Low solubility in aqueous buffer | The

compound has limited solubility in water. | Ensure the stock solution in DMSO is clear first. When adding to

aqueous buffers, mix thoroughly during dilution. For in vivo work, use the recommended protocols with co-

solvents [1]. |

Experimental Workflow for Stock Solution Preparation

For a visual guide, the diagram below outlines the core process for preparing and storing your BAY-678

stock solutions.
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Start Preparation

Use newly opened,
anhydrous DMSO

Weigh BAY-678 powder
and dissolve in DMSO

Mix thoroughly until
clear solution is obtained

Aliquot into single-use vials

Store at -20°C
(Up to 1 year)

Store at -80°C
(Up to 2 years)

Use aliquot directly;
Avoid freeze-thaw cycles

Click to download full resolution via product page

The information provided here is for research purposes only. BAY-678 is not for diagnostic or therapeutic

use [2] [3]. Always refer to the most recent Certificate of Analysis from your supplier for batch-specific data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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